Cas no 174482-81-6 (3-nitro-4-(propan-2-yl)benzoic Acid)

• Product Name: 3-nitro-4-(propan-2-yl)benzoic Acid
• CAS No: 174482-81-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 111718
• PubChem ID: 23423186
• Update Time: 2025-10-19

3-nitro-4-(propan-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1-methylethyl)-3-nitro-
• 4-isopropyl-3-nitrobenzoic acid
• Benzoic acid, 4-(1-methylethyl)-3-nitro- (9CI)
• 4-Isopropyl-3-nitrobenzoicacid
• 3-nitro-4-(propan-2-yl)benzoic acid
• AKOS027400445
• MHMBAGATQNUECC-UHFFFAOYSA-N
• EN300-156813
• 174482-81-6
• Z1778350398
• SCHEMBL7573511
• 3-nitro-4-propan-2-ylbenzoic acid
• 3-nitro-4-(propan-2-yl)benzoic Acid

• Inchi： 1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： MHMBAGATQNUECC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 80.44

Additional information on 3-nitro-4-(propan-2-yl)benzoic Acid

3-Nitro-4-(Propan-2-yl)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 174482-81-6, commonly referred to as 3-nitro-4-(propan-2-yl)benzoic acid, is a significant organic compound with diverse applications in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a nitro group at the 3-position and an isopropyl group at the 4-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

3-Nitro-4-(propan-2-yl)benzoic acid has been extensively studied for its potential in various chemical reactions and as a precursor for more complex molecules. Recent studies have highlighted its role in the synthesis of advanced materials, such as polymers and hybrid organic-inorganic composites. The nitro group at the meta position contributes to the compound's reactivity, enabling it to participate in nitration, reduction, and coupling reactions under controlled conditions.

One of the most notable applications of 3-nitro-4-(propan-2-yl)benzoic acid is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents, particularly in the areas of anti-inflammatory and anti-cancer therapies. The isopropyl group at the para position enhances the compound's lipophilicity, which is crucial for its bioavailability and ability to interact with biological targets.

In addition to its pharmacological applications, 3-nitro-4-(propan-2-yl)benzoic acid has also been utilized in catalytic processes. Its ability to act as a ligand or catalyst support has been leveraged in various industrial chemical transformations, including asymmetric catalysis and enantioselective synthesis. Recent advancements in this area have demonstrated improved yields and selectivity when using this compound as a catalyst precursor.

The synthesis of 3-nitro-4-(propan-2-yl)benzoic acid typically involves multi-step organic reactions, often starting from benzene derivatives or aromatic alcohols. The introduction of the nitro group at the meta position requires precise control over reaction conditions to ensure regioselectivity. Similarly, the installation of the isopropyl group at the para position involves alkylation or Friedel-Crafts alkylation techniques, depending on the starting material.

Recent research has focused on optimizing the synthesis of 3-nitro-4-(propan-2-yl)benzoic acid to enhance efficiency and reduce environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic hydrogenation, have been explored to minimize waste and energy consumption during production.

Furthermore, 3-nitro-4-(propan-2-yl)benzoic acid has shown promise in materials science applications, particularly in the development of functional polymers and sensors. Its ability to undergo polymerization under specific conditions makes it a valuable building block for creating materials with tailored properties, such as high thermal stability or electrical conductivity.

In conclusion, 3-nitro-4-(propan-2-yli benzoic acid) (CAS No. 174482–81–6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new materials, pharmaceuticals, and chemical processes. As ongoing studies continue to uncover its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.